Cas no 1314903-84-8 (3-Ethoxyphenyl methyl sulfide)

• Product Name: 3-Ethoxyphenyl methyl sulfide
• CAS No: 1314903-84-8
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD11617790
• CID: 5149118
• PubChem ID: 55269095
• Update Time: 2026-03-03

3-Ethoxyphenyl methyl sulfide Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxyphenyl methyl sulfide
• 1-ETHOXY-3-(METHYLSULFANYL)BENZENE
• 1-ethoxy-3-methylsulfanylbenzene

• MDL： MFCD11617790
• Inchi： 1S/C9H12OS/c1-3-10-8-5-4-6-9(7-8)11-2/h4-7H,3H2,1-2H3
• InChI Key： NGPDDQLUGIKLOT-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)OCC

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Ethoxyphenyl methyl sulfide

Chemical Profile of 3-Ethoxyphenyl methyl sulfide (CAS No. 1314903-84-8)

3-Ethoxyphenyl methyl sulfide, identified by the chemical identifier CAS No. 1314903-84-8, is a sulfur-containing organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring an ethoxy group attached to a phenyl ring with a methyl sulfide moiety, exhibits a unique structural framework that makes it a promising candidate for various chemical and biological applications. The presence of both aromatic and sulfur-based functionalities suggests potential interactions with biological targets, making it an intriguing subject for further exploration in medicinal chemistry.

The molecular structure of 3-Ethoxyphenyl methyl sulfide can be represented as C₉H₁₂O₂S, indicating a relatively complex yet well-defined chemical entity. The compound's aromaticity, coupled with the electron-withdrawing effect of the sulfur atom, may influence its reactivity and binding affinity towards biological receptors. Such structural features are often exploited in the design of pharmacophores, which are key molecular components responsible for the biological activity of drugs.

In recent years, there has been a growing interest in sulfur-containing heterocycles and their derivatives due to their diverse biological activities. 3-Ethoxyphenyl methyl sulfide falls within this category, and preliminary studies have hinted at its potential role in modulating various cellular processes. The ethoxy group on the phenyl ring introduces a degree of lipophilicity, which can enhance membrane permeability and facilitate cellular uptake. This characteristic is particularly relevant in drug delivery systems where bioavailability is a critical factor.

The pharmaceutical industry has been actively exploring novel compounds with sulfur-based structures for their antimicrobial, anti-inflammatory, and anticancer properties. 3-Ethoxyphenyl methyl sulfide has been investigated in several preclinical studies for its potential applications in these therapeutic areas. For instance, its ability to interact with thioredoxin reductase, an enzyme involved in redox signaling pathways, has been suggested as a possible mechanism of action against certain types of cancer cells. This interaction could lead to the development of new chemotherapeutic agents that target specific pathways dysregulated in malignancies.

Moreover, the compound's structural similarity to known bioactive molecules has prompted researchers to explore its derivatives as lead compounds for drug development. By modifying the substituents on the phenyl ring or introducing additional functional groups, chemists can fine-tune the pharmacological properties of 3-Ethoxyphenyl methyl sulfide to achieve desired outcomes. Such structural modifications are often guided by computational modeling and high-throughput screening techniques, which allow for rapid identification of promising candidates.

The synthesis of 3-Ethoxyphenyl methyl sulfide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include sulfonylation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like 3-Ethoxyphenyl methyl sulfide, making it more accessible for further biological evaluation.

In conclusion, 3-Ethoxyphenyl methyl sulfide (CAS No. 1314903-84-8) represents a fascinating compound with potential applications in pharmaceutical research and drug development. Its unique structural features and reported biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in addressing various medical challenges.